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Compound of Interest

Compound Name: DKFZ-748

Cat. No.: B15139033

L Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

DKFZ-748 is a potent and selective inhibitor of Histone Deacetylase 10 (HDAC10), an enzyme
involved in the deacetylation of polyamines.[1] As a valuable chemical probe, its accurate
preparation and storage are crucial for reproducible experimental results in cellular and
biochemical assays.[1] This document provides a detailed protocol for the preparation of
DKFZ-748 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical Properties

A summary of the key properties of DKFZ-748 is presented below. This data is essential for

accurate stock solution preparation.

Property Value Source(s)

Molecular Formula C18H23N303 [1][2]

Molecular Weight 329.4 g/mol [11[2]

Appearance Solid Powder [1]

Solubility in DMSO >10 mM [1]

Higher Reported Solubility 100 mg/mL (approx. 303 mM) [2]
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Note: While a solubility of 100 mg/mL in DMSO has been reported, achieving this may require
ultrasonication. It is recommended to use newly opened, anhydrous DMSO, as absorbed
moisture can significantly impact solubility.[2][3]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of DKFZ-748 in DMSO. The
formula and table below can be adapted for different desired concentrations and volumes.

3.1. Materials

o DKFZ-748 solid powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

» Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

o (Optional) Sonicator bath

3.2. Calculation for Stock Solution

To calculate the mass of DKFZ-748 required, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

3.3. Preparation Table

The following table provides pre-calculated masses for preparing common stock concentrations
of DKFZ-748.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/dkfz-748.html
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.benchchem.com/product/b15139033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Desired Stock . Mass of DKFZ-748 to
. Final Volume (mL) .

Concentration (mM) Weigh (mg)

1 1 0.329

5 1 1.647

10 1 3.294

10 5 16.470

20 1 6.588

3.4. Step-by-Step Procedure

Preparation: Before opening, gently tap the vial of DKFZ-748 to ensure all the powder is at
the bottom.[3]

Weighing: Carefully weigh the required amount of DKFZ-748 powder (e.g., 3.294 mg for 1
mL of a 10 mM solution) and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the
DKFZ-748 powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear solution should be obtained.

Assisted Dissolution (if necessary): If the compound does not dissolve completely, sonicate
the solution in a water bath for 5-10 minutes.[3] Gentle warming up to 37°C may also aid
dissolution, but do not overheat.[3]

Verification: Visually inspect the solution against a light source to ensure no visible
particulates remain.

3.5. Storage and Handling

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into single-use volumes in tightly sealed vials.[4]
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e Short-Term Storage: For use within a month, store the DMSO stock solution at -20°C.[2][4]
e Long-Term Storage: For storage up to 6 months, store the aliquots at -80°C.[2][4]

o Usage: When preparing working solutions for cell culture, ensure the final concentration of
DMSO is kept low (typically <0.1% to 0.5%) to avoid cytotoxicity. Always include a vehicle
control (DMSO alone at the same final concentration) in your experiments.

Visualized Workflow and Signaling Pathways

4.1. Experimental Workflow Diagram

The following diagram illustrates the key steps for preparing the DKFZ-748 stock solution.
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Caption: Workflow for preparing DKFZ-748 stock solution in DMSO.
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4.2. Simplified Signaling Pathway Context

DKFZ-748 is a selective inhibitor of HDAC10, which is known to deacetylate polyamines like
N8-acetylspermidine. Inhibition of HDAC10 leads to the accumulation of acetylated
polyamines, which can impact cell growth and homeostasis.
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Caption: Simplified pathway showing DKFZ-748 inhibition of HDAC10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15139033#how-to-prepare-dkfz-748-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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